molecular formula C19H18O4 B1187140 3-(4-Butoxyphenyl)-7-hydroxychromen-2-one

3-(4-Butoxyphenyl)-7-hydroxychromen-2-one

Cat. No.: B1187140
M. Wt: 310.3g/mol
InChI Key: DBNDKEOLJUPIAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Butoxyphenyl)-7-hydroxychromen-2-one is a useful research compound. Its molecular formula is C19H18O4 and its molecular weight is 310.3g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H18O4

Molecular Weight

310.3g/mol

IUPAC Name

3-(4-butoxyphenyl)-7-hydroxychromen-2-one

InChI

InChI=1S/C19H18O4/c1-2-3-10-22-16-8-5-13(6-9-16)17-11-14-4-7-15(20)12-18(14)23-19(17)21/h4-9,11-12,20H,2-3,10H2,1H3

InChI Key

DBNDKEOLJUPIAU-UHFFFAOYSA-N

SMILES

CCCCOC1=CC=C(C=C1)C2=CC3=C(C=C(C=C3)O)OC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

89.5 g (0.43 mol) of 4-butoxyphenylacetic acid (prepared by the method of McElvain, Carney; J. Am. Chem. Soc. 1946 (68), 2592-2599) and 30.0 g (0.22 mol) of 2,4-dihydroxybenzaldehyde are heated at 120° C. for 5 h in 100 ml of acetic anhydride and 120 ml of triethylamine. The still-hot solution is subsequently added to 3 l of ice-water, and the precipitated product is filtered off with suction and suspended in 1 l of water and 1.4 l of ethanol. After dropwise addition of 190 ml of conc. sulfuric acid, the batch is heated under reflux for 4 h and added to 3 l of water, and the precipitated product is filtered off with suction. The crude product is filtered through silica gel with hot toluene/ethyl acetate (1:1), the solvent is evaporated in vacuo, and the residue is recrystallised from toluene, giving 3-(4-butoxyphenyl)-7-hydroxychromen-2-one as colourless crystals.
Quantity
89.5 g
Type
reactant
Reaction Step One
[Compound]
Name
( 68 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
3 L
Type
reactant
Reaction Step Three
Quantity
120 mL
Type
solvent
Reaction Step Four

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